Cas no 937602-02-3 (Methyl 4-3-(3-acetylphenoxy)propoxy-benzenecarboxylate)

• Product Name: Methyl 4-3-(3-acetylphenoxy)propoxy-benzenecarboxylate
• CAS No: 937602-02-3
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• MDL: MFCD08689781
• CID: 1027364
• PubChem ID: 18526192
• Update Time: 2025-04-20

Methyl 4-3-(3-acetylphenoxy)propoxy-benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-(3-acetylphenoxy)propoxy)benzoate
• METHYL 4-[3-(3-ACETYLPHENOXY)PROPOXY]-BENZENECARBOXYLATE
• Methyl 4-[3-(3-acetylphenoxy)propoxy]benzoate
• J-522228
• methyl 4-[3-(3-acetylphenoxy)propoxy]benzenecarboxylate
• AKOS005072529
• GA-0865
• DTXSID60594793
• MFCD08689781
• 937602-02-3
• Methyl4-(3-(3-acetylphenoxy)propoxy)benzoate
• Methyl 4-3-(3-acetylphenoxy)propoxy-benzenecarboxylate

• MDL： MFCD08689781
• Inchi： 1S/C19H20O5/c1-14(20)16-5-3-6-18(13-16)24-12-4-11-23-17-9-7-15(8-10-17)19(21)22-2/h3,5-10,13H,4,11-12H2,1-2H3
• InChI Key： ZYRSUURBPBOTNG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(C)=O)C=1)CCCOC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 328.13107373g/mol
• Monoisotopic Mass: 328.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Melting Point: 89-91

Methyl 4-3-(3-acetylphenoxy)propoxy-benzenecarboxylate Security Information

• Hazard Statement： Irritant